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Compound of Interest

Compound Name: Tricaprilin-d50

Cat. No.: B12402884 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tricaprilin, a triglyceride composed of three caprylic acid (C8:0) fatty acids esterified to a

glycerol backbone, serves as a key medium-chain triglyceride (MCT). It is utilized in various

research and pharmaceutical applications, notably as a ketogenic agent and an alternative

energy source for cellular metabolism. Tricaprilin-d50 is a deuterated form of tricaprilin, where

50 hydrogen atoms have been replaced by deuterium. This stable isotope labeling makes it an

invaluable tool for metabolic studies, allowing researchers to trace the uptake, transport, and

catabolism of its constituent fatty acids and glycerol without the use of radioactive isotopes.

This application note provides detailed protocols for the preparation of Tricaprilin-d50 stock

solutions for use in a range of in vitro experiments, including but not limited to, metabolic flux

analysis, lipid droplet dynamics, and cellular energy metabolism studies.

Physicochemical Data and Solubility
The physical and chemical properties of Tricaprilin-d50 are assumed to be highly similar to its

non-deuterated analog, Tricaprilin. Quantitative data for solubility and storage are summarized

in the table below.
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Property Value Source/Comment

Molecular Formula C₂₇D₅₀O₆ --INVALID-LINK--

Molecular Weight 520.99 g/mol --INVALID-LINK--

Solubility in DMSO ~41.67 mg/mL (~80 mM)
Based on data for Tricaprilin. --

INVALID-LINK--

Solubility in Ethanol Miscible
Medium-chain triglycerides are

generally miscible with alcohol.

Aqueous Solubility Practically Insoluble --INVALID-LINK--

Recommended Solvents
Dimethyl sulfoxide (DMSO),

Ethanol (EtOH)

For preparation of high-

concentration stock solutions.

Storage (Powder) 2-8°C, sealed from moisture --INVALID-LINK--

Storage (Stock Solution)
-20°C for short-term (1 month),

-80°C for long-term (6 months)

General recommendation for

lipid stock solutions. --

INVALID-LINK--

Experimental Protocols
Materials

Tricaprilin-d50 (solid or oil)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Ethanol (200 proof, absolute), molecular biology grade

Sterile, conical-bottom tubes (e.g., 1.5 mL, 15 mL, or 50 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath sonicator
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Sterile syringe filters (0.22 µm), compatible with the chosen solvent (e.g., PTFE for organic

solvents)

Protocol 1: Preparation of Tricaprilin-d50 Stock Solution
in DMSO
This protocol is suitable for preparing a high-concentration stock solution.

Weighing: In a sterile conical tube, accurately weigh the desired amount of Tricaprilin-d50.

For example, to prepare 1 mL of an 80 mM stock solution, weigh out 41.68 mg of Tricaprilin-
d50.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube.

Dissolution: Vortex the mixture vigorously for 1-2 minutes. If the Tricaprilin-d50 is not fully

dissolved, sonicate the tube in a water bath for 5-10 minutes, or until the solution becomes

clear. Gentle warming (up to 37°C) can also aid dissolution.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

sterile, light-protected tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

up to six months.

Protocol 2: Preparation of Tricaprilin-d50 Stock Solution
in Ethanol
This protocol is an alternative for cell lines that are sensitive to DMSO.

Weighing: Accurately weigh the desired amount of Tricaprilin-d50 into a sterile conical tube.

Solvent Addition: Add the required volume of absolute ethanol.

Dissolution: Vortex thoroughly. As medium-chain triglycerides are miscible with ethanol,

dissolution should occur readily. Sonication can be used to ensure homogeneity.
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Sterilization: Filter-sterilize the solution as described in Protocol 1.

Aliquoting and Storage: Aliquot and store the ethanolic stock solution at -20°C or -80°C.

Ensure the tubes are tightly sealed to prevent evaporation of the ethanol.

Preparation of Working Solutions for Cell Culture
It is critical to maintain a low final concentration of the organic solvent in the cell culture

medium to avoid cytotoxicity (typically ≤ 0.5% v/v).

Pre-warming: Gently warm the required aliquot of the Tricaprilin-d50 stock solution and the

cell culture medium to 37°C.

Dilution: Serially dilute the stock solution in pre-warmed cell culture medium to achieve the

desired final concentration. It is recommended to add the stock solution to the medium while

gently vortexing to ensure rapid and uniform dispersion. For example, to prepare a 100 µM

working solution from an 80 mM stock, you can perform a 1:800 dilution (e.g., add 1.25 µL of

stock to 1 mL of medium).

Application to Cells: Immediately add the final working solution to your cell cultures.

Note on Working Concentrations: The optimal working concentration of Tricaprilin-d50 will

vary depending on the cell type and experimental goals. A starting concentration in the range of

50-200 µM is recommended, with optimization based on dose-response and time-course

experiments.
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Workflow for Tricaprilin-d50 Stock Solution Preparation
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Caption: Workflow for preparing and using Tricaprilin-d50 solutions.
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Metabolic Fate of Tricaprilin-d50 in a Cell
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Caption: Simplified metabolic pathway of Tricaprilin-d50.

Safety Precautions
Always consult the Safety Data Sheet (SDS) provided by the supplier for detailed safety

information.
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Handle Tricaprilin-d50 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

DMSO is readily absorbed through the skin and can carry dissolved substances with it.

Exercise caution when handling DMSO stock solutions.

Ethanol is flammable. Keep it away from open flames and ignition sources.

By following these guidelines and protocols, researchers can successfully prepare stable,

sterile stock solutions of Tricaprilin-d50 for a variety of in vitro applications, enabling precise

and reliable metabolic tracing studies.

To cite this document: BenchChem. [Preparing Tricaprilin-d50 Stock Solutions for In Vitro
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402884#preparing-tricaprilin-d50-stock-solutions-
for-in-vitro-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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